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Compound of Interest

Compound Name: Magnesium fumarate

Cat. No.: B1232326

An in-depth examination of the chemical properties, synthesis, and biological relevance of
magnesium fumarate, a key compound in pharmaceutical and nutraceutical research.

Abstract

Magnesium fumarate, the magnesium salt of fumaric acid, is a compound of significant
interest to the scientific and drug development communities. As a bioavailable source of both
magnesium and fumarate, it plays a role in various physiological processes, including cellular
energy metabolism and the modulation of key signaling pathways. This technical guide
provides a comprehensive overview of magnesium fumarate, including its chemical identifiers,
physicochemical properties, a detailed synthesis protocol, and its involvement in biological
systems. This document is intended to serve as a valuable resource for researchers and
professionals in pharmacology, biochemistry, and drug formulation.

Chemical Identity and Properties

Magnesium fumarate is an organic salt with the IUPAC name magnesium (E)-but-2-
enedioate.[1] It is identified by the CAS numbers 6880-23-5 and 7704-71-4.[1] The compound
is typically a white, crystalline powder.[2][3]

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1232326?utm_src=pdf-interest
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://ammol.org/magnesiumfumaratesuppliers.html
https://mubychem.com/magnesiumfumarate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A summary of the key quantitative data for magnesium fumarate is presented in the table

below. This information is crucial for experimental design, formulation development, and

analytical characterization.

Property Value Source(s)
magnesium (E)-but-2-

IUPAC Name _ [1]
enedioate

CAS Number 6880-23-5, 7704-71-4 [1]

Molecular Formula CaH2MgOa4 [1][4]

Molecular Weight 138.36 g/mol [1114]

Appearance

White powder or granules

[2](3]

Solubility

Very soluble in water, very

slightly soluble in alcohol.

[2](3]

Predicted Water Solubility

19.2 g/L

[5]

Predicted pKa (Strongest
Acidic)

3.05

[5]

Assay 98% to 102% [2]
Impurity Limit (Arsenic) <3 ppm [2]
Impurity Limit (Lead) <10 ppm [2]

Synthesis of Magnesium Fumarate: An Experimental

Protocol

The following section details a reproducible method for the synthesis of magnesium fumarate,

adapted from patent literature. This protocol is suitable for laboratory-scale production.

Materials and Equipment

e Fumaric acid

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://precision.fda.gov/ginas/app/ui/substances/c1f07d73-0ec9-411f-b3c4-3cafea3ce85a
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://precision.fda.gov/ginas/app/ui/substances/c1f07d73-0ec9-411f-b3c4-3cafea3ce85a
https://ammol.org/magnesiumfumaratesuppliers.html
https://mubychem.com/magnesiumfumarate.html
https://ammol.org/magnesiumfumaratesuppliers.html
https://mubychem.com/magnesiumfumarate.html
https://foodb.ca/compounds/FDB017289
https://foodb.ca/compounds/FDB017289
https://ammol.org/magnesiumfumaratesuppliers.html
https://ammol.org/magnesiumfumaratesuppliers.html
https://ammol.org/magnesiumfumaratesuppliers.html
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Magnesium carbonate

« Distilled water

o Beaker

e Stirring apparatus

e Heating mantle or hot plate

« Filtration apparatus (e.g., Buchner funnel and flask)
e Drying oven

o Concentrator (e.g., rotary evaporator)

Synthesis Procedure

A preparation method for magnesium fumarate involves the reaction of fumaric acid with
magnesium carbonate in an aqueous solution.[6]

o Preparation of Magnesium Carbonate Suspension: In a beaker, add 87 g of magnesium
carbonate to 500 ml of distilled water. Stir the mixture to obtain a suspension.[6]

o Reaction with Fumaric Acid: Slowly add 120 g of fumaric acid to the magnesium carbonate
suspension. Heat the reaction mixture to 80°C and maintain this temperature for 3 hours with
continuous stirring to ensure the reaction goes to completion.[6]

« Filtration: After the reaction period, filter the hot solution to remove any unreacted starting
materials or insoluble impurities. Collect the clear filtrate.[6]

o Crystallization: Concentrate the filtrate to a smaller volume to induce crystallization. The
crystals can then be collected.[6]

e Drying: Dry the collected crystals at 130°C for 2 hours to obtain the final magnesium
fumarate product as a white solid.[6] The expected yield is approximately 79.3%, with a
magnesium content of around 15.6%.[6]
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Biological Significance and Role in Signaling
Pathways

Magnesium is a crucial cation involved in a multitude of enzymatic reactions and signaling
pathways.[7] Magnesium fumarate, as a source of magnesium ions, can influence these
processes.

Magnesium and mTOR Signaling

Magnesium plays a significant role in the activation of the mammalian target of rapamycin
(mTOR) signaling pathway.[8] This pathway is central to cell growth, proliferation, and protein
synthesis. The diagram below illustrates a simplified representation of magnesium's
involvement in the mTOR pathway, which is critical for processes like muscle differentiation.[8]
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Simplified diagram of magnesium's role in activating the mTOR signaling pathway.

Magnesium and Insulin Signaling

Magnesium is also implicated in insulin signaling and sensitivity. It acts as a cofactor for several
key enzymes in the insulin signaling cascade, including the insulin receptor tyrosine kinase.[10]
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A deficiency in magnesium has been associated with insulin resistance, while supplementation
may improve insulin secretion and sensitivity.[10]

Applications in Drug Development and Research

Magnesium fumarate is primarily utilized as a highly bioavailable source of magnesium in
nutritional supplements and is being investigated for its therapeutic potential.

Pharmacokinetics and Bioavailability

Studies on the oral administration of magnesium fumarate in humans have shown it to be a
bioavailable form of magnesium.[11][12] The pharmacokinetics can be described by a two-
exponential equation for an open monocompartmental model.[11][12] The bioavailability of
different magnesium salts is an active area of research, with organic salts like magnesium
fumarate generally showing higher bioavailability than inorganic salts.

Experimental Workflows

The workflow for evaluating a new magnesium compound like magnesium fumarate in a
research setting typically involves several stages, from initial characterization to in vivo studies.
The following diagram outlines a general experimental workflow.
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A general experimental workflow for the evaluation of a magnesium compound.

Conclusion

Magnesium fumarate is a compound with well-defined chemical properties and established
synthesis methods. Its significance in biological systems, particularly in fundamental signaling
pathways like mTOR and insulin signaling, makes it a subject of ongoing research. For drug
development professionals, its high bioavailability presents an advantage for the formulation of
magnesium supplements and potentially for therapeutic applications targeting magnesium-
dependent pathways. This guide provides a foundational resource for further investigation and
application of magnesium fumarate in a scientific and clinical context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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